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2,3,4,5-Tetrabromobenzoic acid NMR spectrum

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,3,4,5-Tetrabromobenzoic acid

CAS No.: 27581-13-1

Cat. No.: S1493460

What Is Known About TBBA

The available literature primarily covers the environmental science and toxicology of 2,3,4,5-

Tetrabromobenzoic Acid (TBBA). Here is a summary of its key contexts:

Context Description

Biomarker of TBBA is a urinary metabolite of the flame retardant 2-ethylhexyl-2,3,4,5-
Exposure [1] tetrabromobenzoate (TBB), part of Firemaster 550.

Analytical Measured in urine via HPLC/tandem mass spectrometry; lower limit of
Measurement [2] detection in NHANES is 0.05 ng/mL [2].

In Vitro Metabolism TBB is consistently metabolized to TBBA in human and rat tissues via
[3] cleavage of the 2-ethylhexyl chain.

Experimental Workflow for NMR Analysis

Based on standard protocols for NMR analysis of organic compounds [4], the general workflow can be

summarized in the diagram below. This outlines the key steps you would follow to obtain the spectrum.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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